
Application Notes and Protocols: Dissolving CP-
640186 in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CP-640186

Cat. No.: B1216025 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed protocols for the dissolution of CP-640186, a potent,

non-selective Acetyl-CoA Carboxylase (ACC) inhibitor, in Dimethyl Sulfoxide (DMSO). It

includes solubility data, step-by-step instructions for preparing stock solutions, safety

precautions, and a diagram illustrating the compound's mechanism of action.

Introduction to CP-640186
CP-640186 is a cell-permeable, isozyme-nonselective inhibitor of Acetyl-CoA Carboxylase

(ACC), targeting both ACC1 and ACC2 isoforms with IC₅₀ values of 53 nM and 61 nM for rat

liver ACC1 and rat skeletal muscle ACC2, respectively. ACC is a critical enzyme in the fatty

acid synthesis pathway, catalyzing the carboxylation of acetyl-CoA to produce malonyl-CoA. By

inhibiting ACC, CP-640186 effectively blocks de novo fatty acid synthesis and promotes fatty

acid oxidation. This mechanism makes it a valuable tool for research in metabolic diseases,

such as obesity and diabetes, as well as in oncology.

Solubility Data
The solubility of CP-640186 in DMSO can vary slightly between suppliers, likely due to

differences in crystalline form and purity. It is crucial to use anhydrous, high-purity DMSO for

optimal dissolution, as DMSO is hygroscopic and absorbed moisture can significantly reduce

the solubility of the compound.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1216025?utm_src=pdf-interest
https://www.benchchem.com/product/b1216025?utm_src=pdf-body
https://www.benchchem.com/product/b1216025?utm_src=pdf-body
https://www.benchchem.com/product/b1216025?utm_src=pdf-body
https://www.benchchem.com/product/b1216025?utm_src=pdf-body
https://www.benchchem.com/product/b1216025?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source

Molecular Weight 485.62 g/mol

Solubility in DMSO 30 mg/mL to 100 mg/mL

(61.78 mM to 205.92 mM)

Specific Solubility Data 100 mg/mL (205.92 mM) MedchemExpress

97 mg/mL (199.74 mM) Selleck Chemicals

45 mg/mL (92.67 mM) TargetMol

30 mg/mL Cayman Chemical

≥ 19.95 mg/mL GlpBio

Appearance Crystalline solid

Materials and Equipment
Materials:

CP-640186 powder

Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity, preferably from a newly opened

bottle.

Sterile, amber glass vials or polypropylene tubes.

Equipment:

Calibrated analytical balance

Vortex mixer

Pipettes (P1000, P200, P20)

Ultrasonic water bath (sonicator)

Water bath or heating block (optional, for gentle warming)
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Personal Protective Equipment (PPE): safety goggles, nitrile gloves, lab coat.

Experimental Protocols
Safety Precautions

DMSO Handling: DMSO is a combustible liquid that can readily penetrate the skin and may

carry dissolved chemicals into the body. Always handle DMSO in a well-ventilated area or a

chemical fume hood. Wear appropriate PPE, including safety goggles and chemical-resistant

gloves.

Compound Handling: CP-640186 is a potent bioactive compound. Avoid inhalation of the

powder and direct contact with skin or eyes.

Protocol for Preparing a 10 mM Stock Solution
This protocol provides a general method for preparing a commonly used concentration. Adjust

the mass of CP-640186 and the volume of DMSO as needed for your specific experimental

requirements.

Equilibration: Allow the vial of CP-640186 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Tare a sterile vial on an analytical balance. Carefully weigh the desired amount of

CP-640186 powder (e.g., 5 mg) and record the exact mass.

Solvent Calculation: Calculate the required volume of DMSO to achieve the target

concentration.

Formula: Volume (mL) = [Mass (mg) / Molecular Weight ( g/mol )] / Concentration (mol/L)

Example for 5 mg to make 10 mM: Volume (mL) = [5 mg / 485.62 mg/mmol] / 10 mmol/L =

1.0296 mL

Dissolution: Using a calibrated pipette, add the calculated volume of fresh, anhydrous DMSO

to the vial containing the CP-640186 powder.

Mixing: Tightly cap the vial and vortex thoroughly for 1-2 minutes.
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Aiding Dissolution (if necessary): If the compound does not fully dissolve, sonicate the vial in

an ultrasonic water bath for 5-10 minutes. Gentle warming to 37°C can also be used to aid

dissolution. Visually inspect the solution to ensure it is clear and free of particulates.

Storage: Store the stock solution in small aliquots to avoid repeated freeze-thaw cycles. For

short-term storage (up to 1 month), store at -20°C. For long-term storage (6 months or

more), store at -80°C. Keep vials tightly sealed and protected from light.

Diagrams
Experimental Workflow for Dissolution
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Caption: Workflow for dissolving CP-640186 in DMSO.
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Signaling Pathway: Mechanism of Action of CP-640186
To cite this document: BenchChem. [Application Notes and Protocols: Dissolving CP-640186
in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216025#how-to-dissolve-cp-640186-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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